2-Methyl-2-propenyl 3-piperidinylmethyl ether hydrochloride

• CAS: 1185297-47-5
• Molecular Formula: C10H20ClNO
• Molecular Weight: 205.72 g/mol
• SMILES: CC(=C)COCC1CCCNC1.Cl
• InChI: InChI=1S/C10H19NO.ClH/c1-9(2)7-12-8-10-4-3-5-11-6-10;/h10-11H,1,3-8H2,2H3;1H
• InChIKey: GROSHPVEBKVJBG-UHFFFAOYSA-N

2-Methyl-2-propenyl 3-piperidinylmethyl ether hydrochloride Specifications & Comparison

2-Methyl-2-propenyl 3-piperidinylmethyl ether hydrochloride (CAS 1185297-47-5) is a functionalized piperidine building block used in medicinal chemistry and chemical biology research . The compound features a 3-piperidinylmethyl ether core with a 2-methyl-2-propenyl (methallyl) substituent, supplied as the hydrochloride salt with a molecular formula of C10H20ClNO and molecular weight of 205.72 g/mol . The molecule is classified as an irritant and requires storage at -20°C under dry, light-protected, sealed conditions for a shelf-life of 2 years .

3-Piperidinyl substitution for defined SAR geometry control

Methallyl alkene handle for downstream synthetic diversification

Hydrochloride salt form for reproducible weighing and aqueous dissolution

Defined cold‑chain storage stability for long‑term compound management

Why Generic Piperidinyl Ether Analogs Cannot Replace This Compound

Superficially similar piperidinyl ethers—including the positional 4-piperidinyl isomer and analogs with alternative O-alkoxy substituents such as cyclopropylmethoxy, cyclobutylmethoxy, or 3-methyl-2-butenyl groups —cannot be substituted without altering the molecule's biological and physicochemical profile. The substitution position on the piperidine ring (3- vs. 4-) dictates the three-dimensional presentation of the basic nitrogen and the ether side chain to biological targets, directly affecting receptor binding, enzyme inhibition, and pharmacokinetic properties. The methallyl group introduces a branched, electron-rich olefin that enables downstream transformations—including cross-coupling, epoxidation, and radical addition—that are not accessible with saturated or linear alkoxy substituents . These structural distinctions make predicate-based selection decisions scientifically unsound for applications where substitution position, olefin geometry, or terminal alkene reactivity governs experimental outcomes.

Isomer 4‑Piperidinyl positional isomer may shift spatial presentation of the basic amine, altering target‑engagement geometry and SAR interpretation.

Side chain Saturated alkoxy analogs lack the terminal olefin, removing the synthetic handle required for orthogonal transformations such as thiol‑ene coupling or metathesis.

Differentiation Evidence for 2-Methyl-2-propenyl 3-piperidinylmethyl ether hydrochloride

3-Piperidinyl vs. 4-Piperidinyl Substitution: Physicochemical Profile

The 3-piperidinylmethyl substitution pattern in the target compound yields a distinct calculated LogP of 1.9075 and a polar surface area (PSA) of 21.26 Ų, compared to the 4-piperidinylmethyl isomer which presents a different spatial orientation of the basic amine relative to the ether side chain . In piperidine-based drug discovery, the 3-substituted regioisomer frequently demonstrates differentiated receptor subtype selectivity and metabolic stability compared to the 4-substituted analog, a phenomenon attributed to altered hydrogen-bonding geometry and steric constraints at the binding site .

Substitution Position Impact

Class‑level inference

Target: LogP 1.91, PSA 21.26 Ų (calc.)

Supports SAR geometry interpretation

Comparator 4‑isomer LogP/PSA not publicly reported

Evidence Dimension	Substitution position effect on LogP / PSA / spatial geometry
Target Compound Data	3-substitution: LogP 1.9075, PSA 21.26 Ų
Comparator Or Baseline	4-piperidinylmethyl isomer (CAS 1185297-21-5): distinct spatial presentation; quantitative LogP/PSA differences expected but not explicitly reported for this pair
Quantified Difference	Positional regioisomerism; LogP and PSA data available for target (1.9075 / 21.26 Ų) vs. undisclosed values for 4-isomer
Conditions	Calculated physicochemical parameters for the free base (CAS 946743-95-9) at 20 °C, 760 mmHg

Why This Matters

Procurement of the incorrect positional isomer (3- vs. 4-) compromises target engagement geometry and can invalidate SAR hypotheses in medicinal chemistry programs.

• [1] Molbase. Piperidine, 3-[[(2-methyl-2-propen-1-yl)oxy]methyl]- (free base, CAS 946743-95-9). LogP 1.9075, PSA 21.26, density 0.886±0.06 g/cm³, bp 235.2±13.0 °C. View Source
• [2] Vardanyan, R. Piperidine-Based Drug Discovery. Elsevier, 2017. (Review on the impact of piperidine substitution position on pharmacological profiles.) View Source

Methallyl Ether vs. Saturated Alkoxy Substituents: Reactivity Differences

The 2-methyl-2-propenyl (methallyl) group provides a terminal olefin that is absent in saturated alkoxy analogs such as cyclopropylmethoxy, cyclobutylmethoxy, or 3-methylbutoxy-substituted piperidine ethers . The presence of the terminal alkene enables distinct downstream synthetic transformations including thiol-ene click chemistry, epoxidation, dihydroxylation, and olefin metathesis, which are unavailable with fully saturated ether side chains . Furthermore, the branched allylic system can be leveraged as a bioisostere of isopropyl or isobutyl groups in drug design, offering opportunities to tune conformational flexibility and metabolic stability without altering hydrophobicity significantly .

Alkene Reactivity Handle

Class‑level inference

Target: terminal C=C present

Saturated analogs: no terminal olefin

Enables orthogonal synthetic transformations

Qualitative structural comparison

Evidence Dimension	Terminal alkene vs. saturated ether substituent: synthetic handle availability
Target Compound Data	Methallyl group: terminal C=C double bond present
Comparator Or Baseline	Cyclopropylmethoxy-, cyclobutylmethoxy-, or 3-methylbutoxy-substituted piperidine ethers (e.g., CAS 1093652-85-7, 1220034-46-7): no terminal olefin
Quantified Difference	Qualitative: presence vs. absence of an alkene functional group enabling orthogonal chemical transformations (thiol-ene, epoxidation, metathesis, cross-coupling)
Conditions	Structural comparison based on molecular formula and functional group analysis

Why This Matters

For users requiring a piperidine building block with an alkene handle for further derivatization, the methallyl-substituted compound is functionally distinct from and non-interchangeable with saturated alkoxy analogs.

Hydrochloride Salt vs. Free Base: Solubility and Handling

The hydrochloride salt form (CAS 1185297-47-5, MW 205.72 g/mol) offers aqueous solubility and crystallinity advantages over the free base (CAS 946743-95-9, MW 169.26 g/mol) . The hydrochloride salt is a solid that can be precisely weighed and dissolved in aqueous buffers for biological assays, whereas the free base is a liquid with a boiling point of 235.2±13.0 °C and a density of 0.886 g/cm³, properties that introduce volatility and liquid-handling complications during automated compound management .

Salt Form Handling

Direct comparison

HCl salt: solid, aq. soluble

Free base: liquid, bp 235 °C

Solid salt enables reproducible assay formatting

MW difference 36.5 g/mol; free base introduces liquid‑handling variability

Evidence Dimension	Physical form and handling properties: hydrochloride salt vs. free base
Target Compound Data	Hydrochloride salt: crystalline solid, MW 205.72 g/mol, readily soluble in water and polar organic solvents
Comparator Or Baseline	Free base (CAS 946743-95-9): liquid, MW 169.26 g/mol, bp 235.2±13.0 °C, density 0.886 g/cm³
Quantified Difference	Solid vs. liquid physical state; MW difference of 36.46 g/mol (HCl); aqueous solubility enhancement through salt formation
Conditions	Physical state at ambient temperature and pressure

Why This Matters

The hydrochloride salt is the recommended form for procurement when reproducible weighing, aqueous dissolution, and compound library formatting are required; the free base introduces volatility, dosing inaccuracy, and liquid-handling challenges that reduce experimental reproducibility.

• [1] Molbase. Piperidine, 3-[[(2-methyl-2-propen-1-yl)oxy]methyl]- (free base, CAS 946743-95-9). bp 235.2±13.0 °C, density 0.886±0.06 g/cm³, LogP 1.9075. View Source

Cold-Chain Storage Stability Specification

The hydrochloride salt has a documented shelf-life of 2 years when stored at -20°C under dry, light-protected, and sealed conditions . This is a vendor-specified quality parameter that enables laboratories to plan inventory and minimize degradation-related experimental variability. In contrast, the free base requires handling in an inert atmosphere at room temperature, increasing the risk of oxidative degradation of the terminal alkene upon prolonged storage .

Storage Stability

Direct comparison

2‑year shelf‑life at −20 °C, dry, sealed

Defined stability reduces procurement risk

Free base lacks public shelf‑life specification

Evidence Dimension	Long-term storage stability specification
Target Compound Data	Hydrochloride salt: 2-year shelf-life at -20°C, dry, light-protected, sealed
Comparator Or Baseline	Free base (CAS 946743-95-9): room temperature, inert atmosphere storage; no defined shelf-life specification publicly available
Quantified Difference	2 years (HCl salt) vs. unspecified (free base); defined cold-chain conditions vs. ambient
Conditions	Storage conditions as specified by commercial vendors

Why This Matters

For long-term research programs requiring reproducible lot-to-lot performance, the hydrochloride salt's defined storage specification reduces procurement risk relative to the uncharacterized free base.

Application Scenarios for 2-Methyl-2-propenyl 3-piperidinylmethyl ether hydrochloride

SAR Exploration Requiring Defined 3-Piperidinyl Geometry

When a structure–activity relationship (SAR) program requires systematic variation of the piperidine substitution position (3- vs. 4-), the target compound provides the 3-substituted regioisomer with a LogP of 1.9075 and PSA of 21.26 Ų, enabling direct comparison with the 4-substituted analog to interrogate the effect of basic amine spatial presentation on target engagement . The hydrochloride salt form facilitates accurate weighing and dissolution for in vitro assays.

Synthetic Intermediate with Terminal Alkene Handle

In synthetic routes that require a piperidine building block bearing a terminal olefin for subsequent transformations such as thiol-ene coupling, epoxidation, or cross-metathesis, the methallyl substituent provides a functional handle absent in saturated alkoxy analogs . This selectivity is critical for applications in diversity-oriented synthesis and probe molecule construction.

Reference Standard for Analytical Method Development

The compound is qualified as a reference substance for drug impurity analysis and reagent validation , leveraging its well-defined molecular identity (InChI Key GROSHPVEBKVJBG-UHFFFAOYSA-N ) and established storage stability (2-year shelf-life at -20°C) to enable reproducible chromatographic method development across laboratories.

Application

Selection Property

Validation Focus

SAR 3‑piperidinyl geometry exploration

3‑substitution positional control

Binding geometry SAR validation

Synthetic intermediate with terminal alkene

Methallyl olefin reactivity

Orthogonal transformation compatibility

Reference standard for analytical methods

Defined salt form and storage stability

Chromatographic reproducibility and qualification